Cas no 1420802-65-8 (Tert-butyl ((1-(3-cyanopyridin-2-yl)pyrrolidin-3-yl)methyl)carbamate)

• Product Name: Tert-butyl ((1-(3-cyanopyridin-2-yl)pyrrolidin-3-yl)methyl)carbamate
• CAS No: 1420802-65-8
• MF: C₁₆H₂₂N₄O₂
• MW: 302.371483325958
• CID: 2163680
• Update Time: 2023-08-05

Tert-butyl ((1-(3-cyanopyridin-2-yl)pyrrolidin-3-yl)methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl ((1-(3-cyanopyridin-2-yl)pyrrolidin-3-yl)methyl)carbamate

• Inchi： 1S/C16H22N4O2/c1-16(2,3)22-15(21)19-10-12-6-8-20(11-12)14-13(9-17)5-4-7-18-14/h4-5,7,12H,6,8,10-11H2,1-3H3,(H,19,21)
• InChI Key： KMWNKPTZHSPUMD-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NCC1CN(C2C(C#N)=CC=CN=2)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 437
• Topological Polar Surface Area: 78.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles